3-(1H-imidazol-1-yl)-N-(4-isopropylbenzyl)-1-propanamine

• Molecular Formula: C16H23N3
• Molecular Weight: 257.37 g/mol
• IUPAC Name: 3-imidazol-1-yl-N-[(4-propan-2-ylphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C16H23N3/c1-14(2)16-6-4-15(5-7-16)12-17-8-3-10-19-11-9-18-13-19/h4-7,9,11,13-14,17H,3,8,10,12H2,1-2H3
• InChI Key: SIQJQBIECZRYPS-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)CNCCCN2C=CN=C2

Description

3-(1H-imidazol-1-yl)-N-(4-isopropylbenzyl)-1-propanamine, commonly known as PIBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PIBA is a ligand that binds to imidazoline receptors and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of PIBA is not fully understood, but it is believed to involve the binding of PIBA to imidazoline receptors. Imidazoline receptors are a type of G protein-coupled receptor that are found in various tissues, including the brain, heart, and kidneys. The activation of imidazoline receptors by PIBA has been shown to result in the modulation of several signaling pathways, including the regulation of blood pressure, glucose metabolism, and neurotransmitter release.
Biochemical and Physiological Effects:
PIBA has been found to exhibit several biochemical and physiological effects, including the modulation of blood pressure, glucose metabolism, and neurotransmitter release. In animal studies, PIBA has been shown to decrease blood pressure and improve glucose tolerance. It has also been found to increase the release of dopamine and norepinephrine in the brain, which may contribute to its antidepressant activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using PIBA in lab experiments is its high purity and high yield. This allows for accurate and reproducible results. However, one of the limitations of using PIBA is its cost, which may limit its use in large-scale experiments. Additionally, the mechanism of action of PIBA is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on PIBA. One area of interest is the development of more efficient synthesis methods that are cost-effective and environmentally friendly. Another area of interest is the investigation of the potential therapeutic applications of PIBA in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, the development of PIBA derivatives with improved pharmacological properties may lead to the discovery of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of PIBA involves the reaction of 4-isopropylbenzylamine with 3-bromo-1H-imidazole in the presence of a palladium catalyst. The resulting product is then treated with 1-propanamine to obtain PIBA. This method has been reported in several research articles and has been found to yield high purity and high yield of PIBA.

Scientific Research Applications

PIBA has been extensively studied for its potential applications in various fields, including medicine, agriculture, and industry. In medicine, PIBA has been found to exhibit antihypertensive, antidiabetic, and antidepressant activities. It has also been investigated as a potential treatment for Alzheimer's disease and Parkinson's disease. In agriculture, PIBA has been shown to enhance plant growth and increase crop yield. In industry, PIBA has been used as a corrosion inhibitor and as a surfactant in the production of nanoparticles.